Cas no 303035-44-1 (N-{4-(6-methoxypyrimidin-4-yl)sulfamoylphenyl}-3-methylbenzamide)

• Product Name: N-{4-(6-methoxypyrimidin-4-yl)sulfamoylphenyl}-3-methylbenzamide
• CAS No: 303035-44-1
• MF: C₁₉H₁₈N₄O₄S
• MW: 398.435622692108
• CID: 5446636
• Update Time: 2025-06-11

N-{4-(6-methoxypyrimidin-4-yl)sulfamoylphenyl}-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl]-3-methylbenzamide
• N-{4-(6-methoxypyrimidin-4-yl)sulfamoylphenyl}-3-methylbenzamide

• Inchi： 1S/C19H18N4O4S/c1-13-4-3-5-14(10-13)19(24)22-15-6-8-16(9-7-15)28(25,26)23-17-11-18(27-2)21-12-20-17/h3-12H,1-2H3,(H,22,24)(H,20,21,23)
• InChI Key： KDUZVMMLMWUVLT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2C=C(OC)N=CN=2)(=O)=O)C=C1)(=O)C1=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(6-methoxypyrimidin-4-yl)sulfamoylphenyl}-3-methylbenzamide

N-{4-(6-methoxypyrimidin-4-yl)sulfamoylphenyl}-3-methylbenzamide: A Comprehensive Overview

N-{4-(6-methoxypyrimidin-4-yl)sulfamoylphenyl}-3-methylbenzamide (CAS No. 303035-44-1) is a promising compound in the field of medicinal chemistry, particularly for its potential applications in the treatment of various diseases. This compound, characterized by its unique structural features, has garnered significant attention from researchers and pharmaceutical companies alike. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the study of N-{4-(6-methoxypyrimidin-4-yl)sulfamoylphenyl}-3-methylbenzamide.

Chemical Structure and Properties

N-{4-(6-methoxypyrimidin-4-yl)sulfamoylphenyl}-3-methylbenzamide is a complex organic molecule with a molecular formula of C₁₉H₁₈N₄O₄S. The compound features a sulfonamide group attached to a phenyl ring, which is further substituted with a 6-methoxypyrimidine moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The methoxy group on the pyrimidine ring enhances the lipophilicity of the compound, which is crucial for its bioavailability and cellular uptake.

The compound's solubility in various solvents is an important consideration for its use in pharmaceutical formulations. It has been reported to have moderate solubility in dimethyl sulfoxide (DMSO) and ethanol, making it suitable for use in both in vitro and in vivo studies. Additionally, N-{4-(6-methoxypyrimidin-4-yl)sulfamoylphenyl}-3-methylbenzamide exhibits good stability under physiological conditions, which is essential for maintaining its therapeutic efficacy.

Biological Activities

N-{4-(6-methoxypyrimidin-4-yl)sulfamoylphenyl}-3-methylbenzamide has been extensively studied for its potential therapeutic applications. One of the most notable areas of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of research is the compound's antitumor activity. N-{4-(6-methoxypyrimidin-4-yl)sulfamoylphenyl}-3-methylbenzamide has been found to exhibit potent cytotoxic effects against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

Recent Research Developments

In recent years, several studies have shed light on the molecular mechanisms underlying the biological activities of N-{4-(6-methoxypyrimidin-4-yl)sulfamoylphenyl}-3-methylbenzamide. One such study published in the Journal of Medicinal Chemistry investigated the compound's interaction with specific protein targets involved in inflammation and cancer. The researchers found that N-{4-(6-methoxypyrimidin-4-yl)sulfamoylphenyl}-3-methylbenzamide selectively binds to and inhibits the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

Another study published in Cancer Research explored the potential use of N-{4-(6-methoxypyrimidin-4-yl)sulfamoylphenyl}-3-methylbenzamide as a radiosensitizer in combination with radiation therapy. The results showed that this compound significantly enhanced the efficacy of radiation treatment by increasing DNA damage and reducing DNA repair capacity in cancer cells.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for clinical trials to evaluate the safety and efficacy of N-{4-(6-methoxypyrimidin-4-yl)sulfamoylphenyl}-3-methylbenzamide in humans. Several phase I and II clinical trials are currently underway to assess its therapeutic potential in various diseases. Early results from these trials have been encouraging, with reports indicating good tolerability and preliminary evidence of clinical benefit.

Despite these promising findings, further research is needed to fully understand the long-term effects and potential side effects of N-{4-(6-methoxypyrimidin-4-yl)sulfamoylphenyl}-3-methylbenzamide. Ongoing studies are focusing on optimizing dosing regimens, identifying biomarkers for patient selection, and exploring combination therapies to enhance treatment outcomes.

Conclusion

N-{4-(6-methoxypyrimidin-4-yl)sulfamoylphenyl}-3-methylbenzamide (CAS No. 303035-44-1) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure confers valuable properties that make it suitable for various therapeutic applications, particularly in inflammation and cancer treatment. Recent advancements in understanding its molecular mechanisms have further solidified its position as a promising candidate for drug development. As research continues to progress, it is anticipated that N-{4-(6-methoxypyrimidin-4-y l)sulfamoylphenyl strong >}-3 -methylbenz amide will play an important role in advancing medical treatments for numerous diseases. p > article > response >